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Compound of Interest

Compound Name:
2-Fluoro-5-methoxybenzene-1-

sulfonyl chloride

Cat. No.: B090097 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Fluoro-5-methoxybenzene-1-sulfonyl
chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Fluoro-5-
methoxybenzene-1-sulfonyl chloride (CAS No. 1214334-01-6).[1][2] Given the limited

availability of specific quantitative data for this compound, this document incorporates safety

protocols for the broader class of sulfonyl chlorides and closely related analogs to ensure a

conservative and protective approach to its handling.

Hazard Identification and Classification
2-Fluoro-5-methoxybenzene-1-sulfonyl chloride is a hazardous chemical that requires

careful handling to prevent adverse health effects. The primary hazards associated with this

compound are its corrosive nature and potential for causing severe irritation.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 1B/1C
H314: Causes severe skin

burns and eye damage.[1]

Serious Eye Damage/Eye

Irritation
Category 1

H314: Causes severe skin

burns and eye damage.[1]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[1]

Note: The GHS classification is based on available data for 2-Fluoro-5-methoxybenzene-1-
sulfonyl chloride. In the absence of specific data, classifications for structurally similar sulfonyl

chlorides have been considered.

Physical and Chemical Properties
Detailed physical and chemical property data for 2-Fluoro-5-methoxybenzene-1-sulfonyl
chloride are not extensively documented in publicly available sources. The following table

includes available information and general properties of related sulfonyl chlorides.

Property Value

Molecular Formula C7H6ClFO3S[2]

Molecular Weight 224.64 g/mol [2]

Appearance Light yellow to yellow solid-liquid mixture[3]

Storage Temperature 2-8°C under inert gas (nitrogen or Argon)[3]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 2-
Fluoro-5-methoxybenzene-1-sulfonyl chloride.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling this chemical

to determine the appropriate PPE. The following table outlines the recommended PPE.

Body Part Recommended Protection Specification

Eyes/Face Safety goggles and face shield

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US).[4] A face shield

should be worn in addition to

goggles.

Skin
Chemical-resistant gloves and

protective clothing

Wear fire/flame resistant and

impervious clothing.[4] Nitrile

or neoprene gloves are

recommended. Regularly

inspect gloves for signs of

degradation.

Respiratory Respirator

In case of insufficient

ventilation or potential for

aerosol generation, use a full-

face respirator with an

appropriate cartridge.

Handling Procedures
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Incompatible Materials: Avoid contact with water, strong bases, and alcohols. Sulfonyl

chlorides can react vigorously with water, producing acidic and hazardous fumes.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

areas where the chemical is used.

Storage Conditions
Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed to prevent moisture contamination.
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Store away from incompatible materials.

Emergency Procedures
Immediate and appropriate response is crucial in the event of an emergency.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek immediate medical attention.[4]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[4]

Accidental Release Measures
In case of a spill, follow these steps:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use a non-combustible absorbent material like sand or earth to contain the spill. Do

not use water.
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Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Unsuitable Extinguishing Media: Do not use water, as it can react with the substance to

produce hazardous fumes.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols and Workflows
The following diagrams illustrate the recommended workflows for handling 2-Fluoro-5-
methoxybenzene-1-sulfonyl chloride and responding to emergencies.
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Safe Handling Workflow
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Caption: A generalized workflow for safely handling hazardous chemicals.
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Emergency Spill Response
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Caption: Step-by-step procedure for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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